Cas no 1785399-14-5 (5,7-difluoro-3-methyl-1H-indole-2-carboxylic acid)

• Product Name: 5,7-difluoro-3-methyl-1H-indole-2-carboxylic acid
• CAS No: 1785399-14-5
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• MDL: MFCD30498733
• CID: 4614150
• PubChem ID: 105464704
• Update Time: 2025-05-28

5,7-difluoro-3-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,7-difluoro-3-methyl-1H-indole-2-carboxylic acid

• MDL： MFCD30498733
• Inchi： 1S/C10H7F2NO2/c1-4-6-2-5(11)3-7(12)9(6)13-8(4)10(14)15/h2-3,13H,1H3,(H,14,15)
• InChI Key： RUTGKPKMHWIMFA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1NC(C(=O)O)=C2C)F

Computed Properties

• Exact Mass: 211.04448479g/mol
• Monoisotopic Mass: 211.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5,7-difluoro-3-methyl-1H-indole-2-carboxylic acid

Comprehensive Overview of 5,7-Difluoro-3-methyl-1H-indole-2-carboxylic acid (CAS No. 1785399-14-5)

5,7-Difluoro-3-methyl-1H-indole-2-carboxylic acid (CAS No. 1785399-14-5) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a heterocyclic compound, it serves as a versatile building block for synthesizing bioactive molecules, particularly in the development of small-molecule inhibitors and enzyme modulators. Its molecular formula, C₁₀H₇F₂NO₂, highlights the presence of fluorine atoms, which enhance metabolic stability and binding affinity—a feature highly sought after in drug discovery.

The growing interest in fluorinated indoles like 5,7-Difluoro-3-methyl-1H-indole-2-carboxylic acid aligns with the broader trend of optimizing drug-like properties through halogenation. Researchers frequently search for terms such as "fluorine in medicinal chemistry" or "indole derivatives applications", reflecting the demand for compounds that balance potency and pharmacokinetics. This compound’s carboxylic acid moiety further allows for derivatization into esters, amides, or other functional groups, making it a valuable intermediate in structure-activity relationship (SAR) studies.

In the context of AI-driven drug design, 5,7-Difluoro-3-methyl-1H-indole-2-carboxylic acid is often explored for its potential in machine learning-based molecular modeling. Keywords like "computational chemistry for indole scaffolds" or "fluorine effects on bioavailability" are frequently queried, underscoring its relevance in modern cheminformatics. The compound’s methyl group at the 3-position also contributes to steric modulation, a critical factor in target selectivity—a hot topic in GPCR and kinase inhibitor research.

From a synthetic perspective, 5,7-Difluoro-3-methyl-1H-indole-2-carboxylic acid is typically prepared via palladium-catalyzed cross-coupling or electrophilic aromatic substitution, methods widely discussed in forums on "green chemistry approaches to fluorinated compounds". Its crystalline solid form and moderate solubility in polar solvents like DMSO make it practical for high-throughput screening (HTS) assays. Environmental concerns around fluorinated compounds have also led to searches for "sustainable fluorine incorporation", positioning this compound as a case study for eco-friendly innovations.

Beyond pharmaceuticals, 5,7-Difluoro-3-methyl-1H-indole-2-carboxylic acid finds niche applications in material science, particularly in designing fluorescent probes due to the indole core’s photophysical properties. Queries such as "indole-based sensors" or "fluorophores for bioimaging" highlight its interdisciplinary appeal. Regulatory-wise, it complies with major chemical inventories like REACH and DSL, ensuring its accessibility for global research.

In summary, 5,7-Difluoro-3-methyl-1H-indole-2-carboxylic acid (CAS No. 1785399-14-5) exemplifies the convergence of medicinal chemistry, computational biology, and sustainable synthesis. Its adaptability to drug discovery pipelines and alignment with trending search terms like "next-generation indole therapeutics" solidify its status as a compound of enduring scientific and industrial interest.